Cas no 1352499-79-6 (5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide)
5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide
-
- Inchi: 1S/C13H14BrN3O2S/c1-15-13-11(14)8-16-9-12(13)20(18,19)17(2)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,15,16)
- InChI Key: TZTUBAUWHYEVHG-UHFFFAOYSA-N
- SMILES: C1=NC=C(Br)C(NC)=C1S(N(C)C1=CC=CC=C1)(=O)=O
5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495423-1g |
5-Bromo-N-methyl-4-(methylamino)-N-phenylpyridine-3-sulfonamide |
1352499-79-6 | 97% | 1g |
$441 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611438-1g |
5-Bromo-N-methyl-4-(methylamino)-N-phenylpyridine-3-sulfonamide |
1352499-79-6 | 97% | 1g |
¥3059.0 | 2023-04-10 |
5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide
5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide: A Comprehensive Overview
The compound with CAS No. 1352499-79-6, commonly referred to as 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of bromopyridine, featuring a sulfonamide group and a methylamino substituent, which contribute to its unique chemical properties and potential applications.
Recent studies have highlighted the importance of bromopyridine derivatives in drug design, particularly due to their ability to modulate various biological pathways. The presence of the sulfonamide group in this compound is particularly noteworthy, as it is known to enhance bioavailability and stability in physiological environments. Additionally, the methylamino substituent introduces a level of flexibility and reactivity that makes this compound a promising candidate for further exploration in therapeutic applications.
One of the most intriguing aspects of 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide is its potential role in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential utility in the treatment of conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier has been validated in preclinical studies, opening up avenues for its use in central nervous system disorders.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methylamino group is achieved through a carefully controlled nucleophilic substitution reaction, while the sulfonamide functionality is introduced via a coupling reaction under mild conditions. These steps ensure high yields and excellent purity, making this compound suitable for both research and industrial applications.
In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide. These studies have provided valuable insights into its molecular geometry and electronic properties, which are critical for understanding its reactivity and interactions with biological systems.
From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed under controlled laboratory conditions. Results indicate that it exhibits low toxicity to aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, further studies are required to fully understand its long-term impact on ecosystems.
In conclusion, 5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide represents a significant advancement in the field of organic chemistry. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.
1352499-79-6 (5-Bromo-4-methylamino-pyridine-3-sulfonic acid methyl-phenyl-amide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)